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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the salt metathesis reaction for the

synthesis of calcium chromate (CaCrO₄). It includes detailed experimental protocols,

quantitative data, and visualizations to facilitate a comprehensive understanding of the

process. Calcium chromate, a bright yellow inorganic compound, finds applications as a

corrosion inhibitor, in pigments, and as an oxidizing agent in various chemical processes. This

document focuses on the aqueous precipitation method involving the reaction of sodium

chromate and calcium chloride.

Core Principles of the Salt Metathesis Reaction
The synthesis of calcium chromate via salt metathesis is a double displacement reaction

where the cations and anions of the reactants exchange partners. In this case, soluble sodium

chromate (Na₂CrO₄) reacts with soluble calcium chloride (CaCl₂) in an aqueous solution to

form insoluble calcium chromate, which precipitates out of the solution, and soluble sodium

chloride (NaCl) which remains in the filtrate.[1]

The balanced chemical equation for this reaction is:

Na₂CrO₄(aq) + CaCl₂(aq) → CaCrO₄(s) + 2NaCl(aq)

In aqueous solutions, calcium chromate typically precipitates as the dihydrate

(CaCrO₄·2H₂O).[1][2] This hydrated form can be converted to the anhydrous form by heating at

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b077219?utm_src=pdf-interest
https://www.benchchem.com/product/b077219?utm_src=pdf-body
https://www.benchchem.com/product/b077219?utm_src=pdf-body
https://www.benchchem.com/product/b077219?utm_src=pdf-body
https://www.benchchem.com/product/b077219?utm_src=pdf-body
https://en.wikipedia.org/wiki/Calcium_chromate
https://www.benchchem.com/product/b077219?utm_src=pdf-body
https://en.wikipedia.org/wiki/Calcium_chromate
https://patents.google.com/patent/US2745765A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077219?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


temperatures above 200°C.[1]

Quantitative Data Summary
The following tables summarize the key quantitative data associated with the salt metathesis

synthesis of calcium chromate, compiled from various sources.

Table 1: Reactant and Product Properties
Compound Formula

Molar Mass (
g/mol )

Appearance
Solubility in
Water

Calcium

Chromate

(anhydrous)

CaCrO₄ 156.07
Bright yellow

powder

2.25 g/100 mL

(20°C)

Calcium

Chromate

(dihydrate)

CaCrO₄·2H₂O 192.10
Bright yellow

crystalline solid

16.3 g/100 mL

(20°C)

Sodium

Chromate
Na₂CrO₄ 161.97

Yellow crystalline

solid

87.3 g/100 mL

(20°C)

Calcium Chloride CaCl₂ 110.98
White crystalline

solid

74.5 g/100 mL

(20°C)

Table 2: Experimental Parameters and Reported
Outcomes
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Parameter Value / Range
Reported Outcome
/ Notes

Source

Sodium Chromate

Solution

Containing 75.5 g/L

chromium

Starting material for

the reaction.
[2]

Calcium Chloride

20-50% excess of

theoretical

requirement

Ensures complete

precipitation of

chromate ions.

[2]

Mixing Temperature ~160°F (~71°C)

Preheating of CaCl₂

solution to 120-190°F

(49-88°C) is

recommended.

[2]

Reaction Temperature
Boiling (~225°F /

~107°C)

Heating the slurry to

boiling promotes the

formation of the

desired product.

[2]

pH of Slurry Maintained at ~8.2

pH adjustment with

caustic soda may be

necessary during

heating.

[2]

Chromium Recovery

(Yield)
98.56%

High yield of

chromium in the form

of calcium chromate

precipitate.

[2]

Product Purity

(Example)
84.54% CaCrO₄

Purity of a specific

batch after washing

and drying.

[2]

Detailed Experimental Protocols
This section provides a detailed, step-by-step protocol for the synthesis of calcium chromate
dihydrate via salt metathesis in a laboratory setting, based on the collated information.

Materials and Reagents
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Sodium Chromate (Na₂CrO₄)

Calcium Chloride (CaCl₂)

Deionized Water

Sodium Hydroxide (NaOH) solution (for pH adjustment)

Hot deionized water (for washing)

Equipment
Glass beakers

Graduated cylinders

Magnetic stirrer and stir bar

Heating plate

pH meter or pH indicator strips

Buchner funnel and filter paper

Vacuum flask

Drying oven

Experimental Procedure
Preparation of Reactant Solutions:

Prepare a solution of sodium chromate in deionized water. A concentration corresponding

to approximately 75.5 g/L of chromium can be used as a reference.[2]

Prepare a separate solution of calcium chloride in deionized water. Calculate the

stoichiometric amount required to react with the sodium chromate solution and add a 20-

50% excess.[2]
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Precipitation:

Gently heat the sodium chromate solution to approximately 71°C (160°F) with stirring.[2]

Slowly add the calcium chloride solution to the heated sodium chromate solution while

maintaining constant stirring. A bright yellow precipitate of calcium chromate will form

immediately.

Monitor the pH of the slurry. If the pH drops below 8.2, add a dilute sodium hydroxide

solution dropwise to bring it back to the target pH.[2]

Digestion of the Precipitate:

After the addition of calcium chloride is complete, heat the slurry to boiling (approximately

107°C or 225°F) and maintain it at this temperature for a period to allow the precipitate to

digest.[2] This step helps to improve the filterability and purity of the product.

Isolation and Washing of the Product:

Allow the slurry to cool slightly before filtration.

Set up a Buchner funnel with filter paper over a vacuum flask.

Pour the slurry into the funnel and apply a vacuum to separate the solid calcium
chromate from the filtrate.

Wash the precipitate on the filter paper with several portions of hot deionized water to

remove the soluble sodium chloride byproduct and any unreacted starting materials.

Continue washing until the filtrate is free of chloride ions (can be tested with a silver nitrate

solution).

Drying of the Product:

To obtain Calcium Chromate Dihydrate (CaCrO₄·2H₂O): Carefully transfer the washed

precipitate to a drying dish and place it in a drying oven at a temperature below 200°C

(e.g., 110°C) until a constant weight is achieved.
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To obtain Anhydrous Calcium Chromate (CaCrO₄): Heat the dihydrate product in an oven

at a temperature of 200°C or higher.[1]

Visualizations
Signaling Pathways and Experimental Workflows
The following diagrams illustrate the key chemical transformation and the general experimental

workflow for the synthesis of calcium chromate.
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Caption: Salt metathesis reaction for calcium chromate synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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